Methyl 3-[(2,4-difluorophenyl)sulfanyl]prop-2-enoate, trans

• IUPAC Name: methyl (E)-3-(2,4-difluorophenyl)sulfanylprop-2-enoate
• InChI: InChI=1S/C10H8F2O2S/c1-14-10(13)4-5-15-9-3-2-7(11)6-8(9)12/h2-6H,1H3/b5-4+
• InChI Key: UHPLLNYZRXALFU-SNAWJCMRSA-N
• Canonical SMILES: COC(=O)C=CSC1=C(C=C(C=C1)F)F
• Isomeric SMILES: COC(=O)/C=C/SC1=C(C=C(C=C1)F)F
• Molecular Formula: C10H8F2O2S
• Molecular Weight: 230.23 g/mol
• CAS No.: 1563970-41-1

Description

“Methyl 3-[(2,4-difluorophenyl)sulfanyl]prop-2-enoate, trans” is a chemical compound with the molecular formula C10H8F2O2S. It has a molecular weight of 230.24. The IUPAC name for this compound is methyl (Z)-3-((2,4-difluorophenyl)thio)acrylate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H8F2O2S/c1-14-10(13)4-5-15-9-3-2-7(11)6-8(9)12/h2-6H,1H3/b5-4-. This code provides a unique representation of the compound’s molecular structure.

Physical and Chemical Properties Analysis

“this compound” is a powder that is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Antimicrobial Properties

• Antimicrobial Agent and Penicillin-Binding Protein Inhibitor : A study describes the synthesis of a similar compound, highlighting its potential as an antimicrobial agent and an inhibitor of penicillin-binding protein. This study used experimental and computational approaches to analyze the compound's properties (Murugavel et al., 2016).

• Inhibition of Microbial Growth : Another research focusing on a related compound discusses its potential to inhibit bacterial and fungal growth. The study includes molecular docking studies suggesting its efficacy against certain microbial targets (Murugavel et al., 2016).

Synthesis and Structural Analysis

• Synthesis and Spectral Analysis : A paper discusses the synthesis and structural analysis of a compound with a similar structure. The research involves detailed spectral investigations, including FTIR and NMR analysis, as well as DFT computations (Murugavel et al., 2017).

• Molecular Structure and Electronic Properties : Another study examines the molecular structure and vibrational analysis of a sulfonamide derivative, focusing on its electronic properties and potential biological activities. This includes molecular docking studies for further insights into its properties (Vetrivelan, 2019).

Chemical Reactions and Properties

• Diels-Alder Reactions : Research on the Diels-Alder reactions of similar compounds with various reactants, analyzing the chemical and stereochemical courses of the reactions under different conditions. This provides insights into the reactivity and potential applications in synthetic chemistry (Picker et al., 1986).

• Nonlinear Optical Activity : A study highlights the compound's potential for nonlinear optical activity, derived from hyperpolarisability calculations. This suggests its use in optical applications (Murugavel et al., 2016).

Safety and Hazards

The safety data sheet (MSDS) for this compound can be found online. It’s important to refer to this document for detailed safety and hazard information.